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Compound of Interest

Compound Name: MM 47755

Cat. No.: B1244133

Get Quote

An In-Depth Technical Guide to MM 47755 (CAS 117620-87-8): An Angucyclinone Antibiotic for

Research and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction
MM 47755, registered under CAS number 117620-87-8, is a naturally occurring angucyclinone

antibiotic with demonstrated antibacterial and antifungal properties.[1][2][3] Isolated from

Streptomyces sp. Gö 40/14, this compound has attracted interest in the scientific community for

its potential as a lead structure in the development of new antimicrobial agents.[1][3] This

technical guide provides a comprehensive overview of MM 47755, including its chemical and

physical properties, biological activity, proposed mechanism of action, and detailed protocols

for its use in a research setting.

Physicochemical Properties
MM 47755, also known by its synonyms (-)-8-O-Methyltetrangomycin and 6-Deoxy-8-O-

methylrabelomycin, possesses a benz[a]anthracene core structure.[4][5] Its key

physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 117620-87-8 [1]

Molecular Formula C₂₀H₁₆O₅ [1]

Molecular Weight 336.3 g/mol [1]

Appearance Yellow solid [4]

Purity >98% (HPLC) [1]

Solubility
Soluble in DMSO, methanol, or

acetone.
[1]

Storage

Store solid at -20°C for at least

one year. Reconstituted

solutions should be protected

from light and stored at -20°C.

[1]

Biological Activity and Antimicrobial Spectrum
MM 47755 exhibits a range of biological activities, most notably its antimicrobial effects against

certain bacteria and fungi.[1][2] A significant finding is its ability to inhibit the production of

staphyloxanthin, a key virulence factor in methicillin-resistant Staphylococcus aureus (MRSA).

[6][7] This suggests a potential role for MM 47755 and its derivatives in antivirulence strategies.

Antimicrobial Activity
The known antimicrobial spectrum of MM 47755 is still being elucidated. However, specific

activity has been reported against the following microorganisms:
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Organism Strain Activity Type Value Reference

Bacillus subtilis -

Minimum

Inhibitory

Concentration

(MIC)

25 µg/mL [1]

Staphylococcus

aureus (MRSA)
-

50% Inhibitory

Concentration

(IC₅₀)

48 µg/mL [1]

Inhibition of Staphyloxanthin Production
Staphyloxanthin is the carotenoid pigment that gives MRSA its characteristic golden color and

contributes to its pathogenesis by protecting it from the host's immune response.[6] MM 47755
has been shown to be a potent inhibitor of staphyloxanthin production.

Target Organism Activity Type Value Reference

Staphyloxanthin

Production

Staphylococcus

aureus (MRSA)

50% Inhibitory

Concentration

(IC₅₀)

6 µg/mL [1]

Cytotoxicity
Preliminary cytotoxicity data suggests that MM 47755 has a favorable selectivity profile, with

low toxicity observed against a human liver carcinoma cell line.

| Cell Line | Activity Type | Value | Reference | | :--- | :--- | :--- | :--- | :--- | | HepG2 (Human Liver

Carcinoma) | 50% Cytotoxic Concentration (IC₅₀) | >100 µM |[1] |

Proposed Mechanism of Action: Inhibition of DNA
Gyrase
While the precise molecular mechanism of action for MM 47755 has not been definitively

elucidated, evidence from related angucyclinone antibiotics strongly suggests that it may

function as an inhibitor of bacterial DNA gyrase.[8][9] DNA gyrase, a type II topoisomerase, is
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an essential enzyme in bacteria responsible for introducing negative supercoils into DNA, a

process crucial for DNA replication and transcription.[10]

The proposed mechanism involves MM 47755 binding to the DNA-gyrase complex, which

stabilizes the transient double-stranded DNA breaks created by the enzyme.[10] This prevents

the re-ligation of the DNA strands, leading to a halt in DNA replication and ultimately, bacterial

cell death.[10] This mechanism is distinct from that of quinolone antibiotics, which also target

DNA gyrase but at a different site.[11]
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Proposed mechanism of action for MM 47755.

Experimental Protocols
Preparation of Stock Solutions
A standardized stock solution is essential for accurate and reproducible experimental results.

The following protocol describes the preparation of a 10 mM stock solution of MM 47755 in

DMSO.[1]

Materials:

MM 47755 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Vortex mixer

Analytical balance

Calibrated pipettes

Procedure:

Allow the vial of MM 47755 powder to equilibrate to room temperature before opening.

Accurately weigh 3.36 mg of MM 47755 powder.

Dissolve the powder in 1 mL of anhydrous DMSO to achieve a 10 mM stock solution.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming in

a 37°C water bath may aid dissolution.

Visually inspect the solution to ensure no particulate matter remains.

Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes to

minimize freeze-thaw cycles and light exposure.

Store the aliquots at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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